Cas no 1805379-58-1 (5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• CAS No: 1805379-58-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4868256
• Update Time: 2025-05-20

5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-5(8(13)14)4(9)2-12-6(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： FCNNMRGHCSQDKL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic Acid: A Comprehensive Overview

5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid, also known by its CAS number 1805379-58-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine carboxylic acids, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this molecule is characterized by a pyridine ring substituted with a chlorine atom at position 5, a difluoromethyl group at position 2, a methyl group at position 3, and a carboxylic acid group at position 4. These substituents confer unique chemical properties and biological activities to the compound.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes chlorination, alkylation, and carboxylation steps to introduce the required substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the final product. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which have shown promising results in terms of reaction time and product purity.

The biological activity of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the development of anticancer drugs. Additionally, this compound has shown moderate activity against several bacterial strains, suggesting its potential as an antimicrobial agent. Recent studies have also explored its role as a modulator of ion channels, which could be relevant for treating neurological disorders such as epilepsy and chronic pain.

In terms of pharmacokinetics, 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently makes it a promising candidate for drug delivery systems targeting intracellular pathogens or cancer cells. However, further studies are required to evaluate its toxicity profile and bioavailability in humans.

The environmental impact of 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid has also been a topic of recent research. Biodegradation studies indicate that this compound can be metabolized by soil microorganisms under aerobic conditions, reducing its persistence in the environment. However, its potential to bioaccumulate in aquatic organisms remains an area of concern that warrants further investigation.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS No: 1805379-58-1) is a versatile compound with diverse applications in medicinal chemistry and biotechnology. Its unique chemical structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds great promise for contributing to the development of novel therapeutic agents and agrochemicals.